Cas no 857548-03-9 ()

• CAS No: 857548-03-9
• MF: C₁₃H₁₅NOS
• MW: 233.329302072525
• CID: 6772935
• PubChem ID: 40103909

Chemical and Physical Properties

Names and Identifiers

• Inchi： 1S/C13H15NOS/c1-3-14(4-2)13(15)11-9-16-12-8-6-5-7-10(11)12/h5-9H,3-4H2,1-2H3
• InChI Key： RGIFOHORFVRAQI-UHFFFAOYSA-N
• SMILES： S1C=C(C2C=CC=CC1=2)C(N(CC)CC)=O

Computed Properties

• Exact Mass: 233.08743528g/mol
• Monoisotopic Mass: 233.08743528g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 252
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 48.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzothiophenes 1-benzothiophenes